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CAS No.: 898777-59-8
Cat. No.: B1327885

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-(4-nitrophenyl)-5-oxovalerate is an organic compound of interest in medicinal
chemistry and synthetic organic chemistry. Its structure, featuring a nitro-substituted aromatic
ring and a keto-ester chain, makes it a versatile intermediate for the synthesis of more complex
molecules, including potential pharmaceutical candidates. The presence of the nitro group
allows for further functionalization, such as reduction to an amine, which can then be used in a
variety of coupling reactions. This guide provides a comprehensive overview of its synthesis,
and estimated physicochemical properties, presented in a format tailored for laboratory use.
Although a specific CAS number for this compound is not readily available in public databases,
its existence is noted in chemical supplier catalogs.

Physicochemical Data

Quantitative data for Ethyl 5-(4-nitrophenyl)-5-oxovalerate is not widely published. The
following table provides estimated values based on the known properties of analogous
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compounds, such as 4'-nitroacetophenone and other ethyl 5-aryl-5-oxovalerate derivatives.[1]

[21E31[4105]1(6][7]

Property Estimated Value Notes
Molecular Formula C13H15NOs
Molecular Weight 265.26 g/mol
] Based on 4'-
Appearance Pale yellow solid )
nitroacetophenone.[1][2][4]
Estimated based on 4'-
Melting Point 70-85 °C nitroacetophenone (75-78 °C).
[11[6]
Likely to decompose upon
Boiling Point > 300 °C boiling at atmospheric
pressure.
Insoluble in water. Soluble in N
] ] Based on the general solubility
N common organic solvents like o )
Solubility of similar aromatic ketones.[1]

dichloromethane, ethyl

acetate, and acetone.

[2]

Synthesis

The most plausible method for the synthesis of Ethyl 5-(4-nitrophenyl)-5-oxovalerate is the

Friedel-Crafts acylation of nitrobenzene with ethyl 4-(chloroformyl)butanoate. It is important to

note that Friedel-Crafts acylations on strongly deactivated rings like nitrobenzene are known to

be challenging and may require forcing conditions.[8]

Experimental Protocol: Friedel-Crafts Acylation

Reagents and Materials:

o Nitrobenzene

o Ethyl 4-(chloroformyl)butanoate (CAS: 1501-26-4)[9]
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e Anhydrous Aluminum Chloride (AICI3)

¢ Dichloromethane (DCM), anhydrous

e Hydrochloric acid (HCI), concentrated

e Sodium bicarbonate (NaHCO3), saturated solution
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
e Round-bottom flask

o Reflux condenser with a drying tube

e Addition funnel

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser with a calcium chloride drying tube, and an addition funnel,
suspend anhydrous aluminum chloride (1.2 to 2.5 equivalents) in anhydrous
dichloromethane. Cool the suspension to 0 °C in an ice bath.

e Formation of Acylium lon: Slowly add ethyl 4-(chloroformyl)butanoate (1 equivalent)
dissolved in a small amount of anhydrous dichloromethane to the stirred suspension via the
addition funnel. After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes.
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Acylation: Add nitrobenzene (1 equivalent) dropwise to the reaction mixture. After the
addition, remove the ice bath and allow the reaction to warm to room temperature. The
reaction may require heating to reflux for several hours to proceed to completion due to the
deactivating nature of the nitro group. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to 0 °C in an ice bath and slowly
guench the reaction by the dropwise addition of concentrated hydrochloric acid. This will
decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Add water and separate the organic
layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using
a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization
from a suitable solvent (e.g., ethanol or a mixture of ethyl acetate and hexanes).

Visualizations
Synthesis Workflow

The following diagram illustrates the proposed synthetic workflow for Ethyl 5-(4-
nitrophenyl)-5-oxovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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